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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental data and methodologies used in

the study of isospin symmetry, with a focus on the exotic nucleus Carbon-15 and its mirror

partner, Nitrogen-15. The information presented is intended to support research and

development in nuclear physics and related fields.

Introduction to Isospin Symmetry and Carbon-15
Isospin is a quantum number that reflects the symmetry between protons and neutrons under

the strong nuclear force. If the strong force were the only interaction, nuclei with the same total

number of nucleons (isobars) but different numbers of protons and neutrons would have

identical energy levels. However, the electromagnetic force, which acts only on protons, breaks

this symmetry. Studying the differences in the energy levels and decay properties of "mirror

nuclei" – pairs of nuclei where the number of protons in one equals the number of neutrons in

the other, and vice versa – provides a powerful tool to probe the effects of isospin symmetry

breaking.[1][2][3]

Carbon-15 (⁶C⁹) is a short-lived radioactive isotope with 6 protons and 9 neutrons.[4] Its mirror

nucleus is Nitrogen-15 (⁷N⁸), a stable isotope.[5] The significant neutron excess in Carbon-15
makes it an interesting case for studying nuclear structure at the limits of stability and for

testing theoretical models of isospin symmetry breaking.[6][7]
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Comparative Analysis of Carbon-15 and Nitrogen-15
The primary method for studying isospin symmetry in the A=15 system involves comparing the

nuclear structure of Carbon-15 and Nitrogen-15. This is primarily achieved through beta decay

studies of Carbon-15 and nucleon transfer or knockout reactions.

Energy Level Comparison
The energy levels of Carbon-15 and its mirror nucleus, Nitrogen-15, provide direct insight into

isospin symmetry breaking. The following table summarizes the known energy levels, spins,

and parities for both nuclei. The data is primarily sourced from the comprehensive evaluation

"Energy Levels of Light Nuclei A = 15".[8]

Carbon-15 (¹⁵C) Nitrogen-15 (¹⁵N)

Excitation Energy (MeV) Jπ

0 1/2⁺

0.740 5/2⁺

3.103 1/2⁺

4.220 5/2⁺

4.659 (3/2⁺)

6.42 (1/2, 3/2)⁺

6.840 (5/2⁺)

- -

- -

- -

12.255 5/2⁺

Note: Jπ represents the spin and parity of the nuclear state. T represents the isospin quantum

number. Data primarily from[8].
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The differences in excitation energies between the analog states in ¹⁵C and ¹⁵N are a direct

measure of isospin symmetry breaking.

Beta Decay of Carbon-15
Carbon-15 undergoes beta-minus decay to Nitrogen-15 with a half-life of 2.449(5) seconds.[4]

[9][10] The decay proceeds to various excited states in Nitrogen-15, and the branching ratios

and corresponding ft values (which are inversely proportional to the transition strength) provide

crucial information for testing nuclear models. The primary decay is a Gamow-Teller transition.

[11][12][13]

¹⁵N Final State

Energy (MeV)
Jπ Branching Ratio (%) log ft

0 (g.s.) 1/2⁻ < 0.1 > 6.7

5.270 5/2⁺ 2.1 ± 0.2 5.38 ± 0.04

5.299 1/2⁺ 89.6 ± 0.5 3.47 ± 0.01

6.324 3/2⁻ < 0.02 > 7.4

7.155 5/2⁺ 0.041 ± 0.004 6.42 ± 0.04

7.300 3/2⁺ 6.9 ± 0.5 4.14 ± 0.03

7.566 7/2⁺ < 0.005 > 7.2

8.313 1/2⁺ 1.1 ± 0.1 4.67 ± 0.04

8.571 3/2⁺ 0.23 ± 0.02 5.18 ± 0.04

Data from[9].

The significant differences in the log ft values for the beta decay to different states in Nitrogen-

15 reflect the varying degrees of overlap between the initial and final state wave functions,

providing a sensitive test of shell-model calculations.[14]
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Detailed experimental protocols are essential for the accurate measurement of the properties

of Carbon-15 and its decay products. Below are generalized methodologies for key

experimental techniques.

Production of Carbon-15 Beams
Radioactive ion beams of Carbon-15 are typically produced using the Isotope Separation On-

Line (ISOL) method or through in-flight fragmentation.[15][16][17][18]

ISOL Method: A high-energy proton beam bombards a thick target (e.g., uranium carbide).

The reaction products, including Carbon-15, diffuse out of the heated target, are ionized,

mass-separated, and then accelerated to the desired energy for the experiment.[16][17]

In-flight Fragmentation: A stable heavy-ion beam (e.g., ¹⁸O) is accelerated to high energies

and impinges on a light production target (e.g., beryllium). The resulting fragments, including

Carbon-15, are then separated and identified using a fragment separator.[4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://pubs.aip.org/aip/rsi/article/77/3/03A708/729294/Chemical-investigations-of-isotope-separation-on
https://dspace.library.uvic.ca/items/57d83c5a-d1c7-4fce-80d7-fe0b1b4d5bc9
https://www.researchgate.net/publication/228073151_Chemical_investigations_of_isotope_separation_on_line_target_units_for_carbon_and_nitrogen_beams
https://inis.iaea.org/records/2qm8z-f2r44
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://dspace.library.uvic.ca/items/57d83c5a-d1c7-4fce-80d7-fe0b1b4d5bc9
https://www.researchgate.net/publication/228073151_Chemical_investigations_of_isotope_separation_on_line_target_units_for_carbon_and_nitrogen_beams
https://www.benchchem.com/product/b1200482?utm_src=pdf-body
https://www.chemlin.org/isotope/carbon-15
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Beam Production Separation and Identification
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Experimental Measurements

Data Analysis

Comparison and Interpretation

Conclusions

Measure:
- ¹⁵C half-life

- Branching Ratios
- γ-ray energies

- Reaction cross-sections

Derive:
- Energy Levels
- log ft values

- Gamow-Teller Strengths
- Spectroscopic Factors

Compare ¹⁵C and ¹⁵N:
- Energy Level Differences

- Mirror Asymmetry (δ)

Compare with Theory:
- Shell Model Calculations

- Ab initio Models

Extract Physics Insights:
- Isospin Symmetry Breaking Effects

- Nuclear Structure Information
- Test of Nuclear Models

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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